N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H28N2O4/c1-10(2)8-18-9-11(7-15(18)21)16(22)17-12-3-5-13(19)14(20)6-4-12/h10-14,19-20H,3-9H2,1-2H3,(H,17,22)/t11?,12?,13-,14+
• InChI Key: WIDIEYRQVGDFCN-LLZFXZEUSA-N
• Canonical SMILES: CC(C)CN1CC(CC1=O)C(=O)NC2CCC(C(CC2)O)O
• Isomeric SMILES: CC(C)CN1CC(CC1=O)C(=O)NC2CC[C@H]([C@H](CC2)O)O
• Molecular Formula: C16H28N2O4
• Molecular Weight: 312.40 g/mol

Description

N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide is a complex organic compound with a unique structure that includes a cycloheptyl ring, a pyrrolidine ring, and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Cycloheptyl Ring: The cycloheptyl ring can be synthesized through a series of cyclization reactions involving appropriate starting materials.

Introduction of Hydroxy Groups: The hydroxy groups are introduced via selective hydroxylation reactions.

Formation of the Pyrrolidine Ring: The pyrrolidine ring is formed through a cyclization reaction involving an appropriate amine and a carbonyl compound.

Coupling Reactions: The final step involves coupling the cycloheptyl and pyrrolidine rings through amide bond formation.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to improve yield and reduce costs. This can include the use of catalysts, optimized reaction conditions, and continuous flow processes to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The hydroxy groups can be oxidized to form ketones or aldehydes.

Reduction: The carbonyl group in the pyrrolidine ring can be reduced to form alcohols.

Substitution: The amide group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted amides or other derivatives.

Scientific Research Applications

N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Biological Studies: It is used in studies to understand its interaction with biological targets and pathways.

Industrial Applications: It is explored for its potential use in the development of new materials and chemicals.

Mechanism of Action

The mechanism of action of N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological context.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2S,3R,4S,5R)-3,4-Dihydroxy-5-{[(isopropylcarbamoyl)amino]methyl}tetrahydro-2-furanyl]-N-[2-(dimethylamino)ethyl]acetamide
• (4S,5R)-(-)-4-Methyl-5-phenyl-2-oxazolidinone

Uniqueness

N-[(4S,5R)-4,5-dihydroxycycloheptyl]-1-(2-methylpropyl)-5-oxopyrrolidine-3-carboxamide is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties